Cas no 1807105-92-5 (4-Bromo-2-methyl-6-nitrothiophenol)

• Product Name: 4-Bromo-2-methyl-6-nitrothiophenol
• CAS No: 1807105-92-5
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 4961290
• Update Time: 2025-06-10

4-Bromo-2-methyl-6-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyl-6-nitrothiophenol

• Inchi： 1S/C7H6BrNO2S/c1-4-2-5(8)3-6(7(4)12)9(10)11/h2-3,12H,1H3
• InChI Key： AFCQIMFMRYUHCW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 46.8

Additional information on 4-Bromo-2-methyl-6-nitrothiophenol

Chemical Profile of 4-Bromo-2-methyl-6-nitrothiophenol (CAS No. 1807105-92-5)

4-Bromo-2-methyl-6-nitrothiophenol, identified by its Chemical Abstracts Service (CAS) number 1807105-92-5, is a specialized organic compound belonging to the thiophene derivatives family. This compound features a thiophene core substituted with a bromine atom at the 4-position, a methyl group at the 2-position, and a nitro group at the 6-position. Such structural motifs make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The significance of 4-Bromo-2-methyl-6-nitrothiophenol lies in its versatility as a building block for more complex molecules. The presence of multiple reactive sites—bromine for cross-coupling reactions, methyl and nitro groups for further functionalization—enables chemists to design intricate structures with tailored properties. In recent years, this compound has garnered attention in the pharmaceutical industry due to its potential role in synthesizing bioactive molecules.

One of the most compelling applications of 4-Bromo-2-methyl-6-nitrothiophenol is in medicinal chemistry. Researchers have been exploring its utility in developing novel therapeutic agents. For instance, thiophene derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be reduced to an amine, expanding the molecule’s functional diversity and allowing for further derivatization into pharmacologically relevant scaffolds. Additionally, the bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules.

Recent studies have highlighted the role of 4-Bromo-2-methyl-6-nitrothiophenol in designing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for drug development. By modifying the thiophene core with electron-withdrawing groups like nitro and halogens like bromine, researchers can fine-tune the electronic properties of the molecule, enhancing its binding affinity to kinase active sites. Preliminary computational studies suggest that derivatives of 4-Bromo-2-methyl-6-nitrothiophenol may exhibit potent inhibitory activity against certain kinases, which could lead to breakthroughs in treating cancers and inflammatory diseases.

In addition to pharmaceutical applications, 4-Bromo-2-methyl-6-nitrothiophenol has promising uses in materials science. Thiophene-based compounds are widely employed in organic electronics due to their excellent charge transport properties. The introduction of electron-withdrawing groups such as nitro enhances these properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Researchers are investigating how structural modifications of 4-Bromo-2-methyl-6-nitrothiophenol can optimize its performance in these applications.

The synthesis of 4-Bromo-2-methyl-6-nitrothiophenol typically involves multi-step organic transformations starting from commercially available precursors like thiophene. Common synthetic routes include bromination followed by methylation and nitration at specific positions on the thiophene ring. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproducts and improving yields. Green chemistry principles are also being applied to develop more sustainable synthetic pathways for this compound.

From a regulatory perspective, 4-Bromo-2-methyl-6-nitrothiophenol (CAS No. 1807105-92-5) is subject to standard chemical safety guidelines rather than being classified as a hazardous or controlled substance. Proper handling procedures include using personal protective equipment (PPE) such as gloves and goggles during laboratory work. Storage conditions should be maintained under inert atmosphere where necessary to prevent degradation.

The future research directions for 4-Bromo-2-methyl-6-nitrothiophenol are multifaceted. On one hand, medicinal chemists aim to expand its pharmacological applications by synthesizing novel derivatives with enhanced bioactivity and reduced toxicity. On the other hand, materials scientists seek to leverage its electronic properties for next-generation optoelectronic devices. Collaborative efforts between academia and industry could accelerate these developments and lead to practical applications.

In conclusion,4-Bromo-2-methyl-6-nitrothiophenol represents a versatile intermediate with significant potential across multiple domains of chemistry and beyond. Its unique structural features make it indispensable for drug discovery and material innovation alike. As research progresses,this compound will continue to play a crucial role in advancing scientific knowledge and technological applications.